2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(7-chloro-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H24ClN3O2/c1-3-15-4-6-16(7-5-15)25-21(28)13-27-11-10-20-18(12-27)23(29)17-8-9-19(24)14(2)22(17)26-20/h4-9H,3,10-13H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: ALZWKUXBIYJICQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C(=C(C=C4)Cl)C
• Molecular Formula: C23H24ClN3O2
• Molecular Weight: 409.9 g/mol

Description

2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H24ClN3O2 and its molecular weight is 409.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalytic Applications

Preparation of Pincer Catalysts

The synthesis of various benzoquinoline derivatives, similar to the chemical structure , has been explored for the preparation of ruthenium catalysts. These catalysts are utilized in ketone reduction, demonstrating the compound's potential in catalytic applications. The methodology involves the cyclization of naphthylamine derivatives and further functionalization to yield the active catalyst species (Facchetti et al., 2016).

Antimicrobial and Anticancer Activity

Antimicrobial Activity

Derivatives of benzo[h][1,6]naphthyridine have been investigated for their antimicrobial properties. Specifically, the synthesis of pyranoquinoline derivatives and their evaluation against microbial strains indicate the potential of such compounds in developing new antimicrobials (Watpade & Toche, 2017).

Anticancer Evaluation

The cytotoxic activities of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have been tested, revealing potent activity against certain cancer cell lines. This suggests the utility of such compounds in cancer therapy research, offering a foundation for the development of new anticancer agents (Deady et al., 2005).

Material Science and DNA Interaction Studies

DNA-Binding Compounds

Research on dibenzo[b,h][1,6]naphthyridines has led to the discovery of compounds with strong fluorescence properties that change upon intercalation into double-stranded DNA. This property is crucial for the development of fluorescent markers and probes in biological research (Okuma et al., 2014).

Photovoltaic Efficiency Modeling

The photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs have been modeled, indicating the potential of such compounds in dye-sensitized solar cells (DSSCs) and as photosensitizers. This research underscores the compound's applicability in renewable energy technologies (Mary et al., 2020).